Cas no 2807471-20-9 ((3-Butoxy-5-(trifluoromethyl)phenyl)(methyl)sulfane)

• Product Name: (3-Butoxy-5-(trifluoromethyl)phenyl)(methyl)sulfane
• CAS No: 2807471-20-9
• MF: C₁₂H₁₅F₃OS
• MW: 264.307112932205
• CID: 6795874
• PubChem ID: 164894188
• Update Time: 2025-05-23

(3-Butoxy-5-(trifluoromethyl)phenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• MFCD34760746
• 2807471-20-9
• (3-Butoxy-5-(trifluoromethyl)phenyl)(methyl)sulfane

• Inchi： 1S/C12H15F3OS/c1-3-4-5-16-10-6-9(12(13,14)15)7-11(8-10)17-2/h6-8H,3-5H2,1-2H3
• InChI Key： ZRWNHTIFCGXQPJ-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C(F)(F)F)C=C(C=1)OCCCC

Computed Properties

• Exact Mass: 264.07957076g/mol
• Monoisotopic Mass: 264.07957076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 34.5Ų

Additional information on (3-Butoxy-5-(trifluoromethyl)phenyl)(methyl)sulfane

Comprehensive Guide to (3-Butoxy-5-(trifluoromethyl)phenyl)(methyl)sulfane (CAS No. 2807471-20-9)

(3-Butoxy-5-(trifluoromethyl)phenyl)(methyl)sulfane (CAS No. 2807471-20-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique trifluoromethyl and butoxy functional groups, exhibits remarkable chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in this molecule due to its potential in drug discovery, crop protection, and advanced material synthesis.

The molecular structure of (3-Butoxy-5-(trifluoromethyl)phenyl)(methyl)sulfane features a phenyl ring substituted with a trifluoromethyl group at the 5-position and a butoxy group at the 3-position, along with a methylsulfane moiety. This combination of substituents imparts unique electronic and steric properties, making the compound a versatile intermediate in organic synthesis. The presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, which are critical factors in pharmaceutical applications.

One of the most notable applications of (3-Butoxy-5-(trifluoromethyl)phenyl)(methyl)sulfane is in the development of novel pharmaceutical agents. The trifluoromethyl group is a common feature in many FDA-approved drugs due to its ability to improve bioavailability and target specificity. Researchers are exploring this compound as a building block for potential therapeutics targeting central nervous system (CNS) disorders, inflammatory diseases, and cancer. Its structural motifs align with current trends in drug design, such as the incorporation of fluorinated compounds to enhance drug efficacy.

In the agrochemical industry, (3-Butoxy-5-(trifluoromethyl)phenyl)(methyl)sulfane is being investigated for its potential as a precursor to pesticides and herbicides. The trifluoromethyl group is known to improve the biological activity of agrochemicals, offering enhanced pest control and crop protection. With the growing demand for sustainable and efficient agricultural solutions, this compound is poised to play a pivotal role in the development of next-generation crop protection agents.

Beyond pharmaceuticals and agrochemicals, (3-Butoxy-5-(trifluoromethyl)phenyl)(methyl)sulfane is also gaining traction in material science. Its unique electronic properties make it a candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic cells. The incorporation of fluorinated aromatic compounds into materials can significantly improve their performance, durability, and efficiency, aligning with the global push for greener technologies.

The synthesis of (3-Butoxy-5-(trifluoromethyl)phenyl)(methyl)sulfane typically involves multi-step organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and sulfur incorporation. Advanced techniques such as catalysis and microwave-assisted synthesis are being explored to optimize yield and purity. As the demand for this compound grows, manufacturers are focusing on scalable and cost-effective production methods to meet industry needs.

From a market perspective, the demand for (3-Butoxy-5-(trifluoromethyl)phenyl)(methyl)sulfane is expected to rise, driven by its diverse applications and the increasing emphasis on fluorinated compounds in research and development. Companies specializing in fine chemicals and custom synthesis are actively stocking this compound to cater to the needs of pharmaceutical, agrochemical, and material science sectors. Additionally, regulatory approvals and patent filings related to this compound are closely monitored, as they can significantly influence market dynamics.

For researchers and industry professionals, understanding the safety and handling of (3-Butoxy-5-(trifluoromethyl)phenyl)(methyl)sulfane is crucial. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should be followed to ensure safe usage. Material Safety Data Sheets (MSDS) provide detailed guidelines on storage, handling, and disposal, emphasizing the importance of working in well-ventilated areas and using appropriate personal protective equipment (PPE).

In conclusion, (3-Butoxy-5-(trifluoromethyl)phenyl)(methyl)sulfane (CAS No. 2807471-20-9) represents a promising compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and functional groups make it a valuable asset in modern chemical research and industrial processes. As scientific advancements continue to unfold, this compound is likely to play an increasingly important role in addressing global challenges related to health, agriculture, and sustainable technology.